6-(3-Bromopropyloxy)-1,2,3,4-tetrahydro-2-quinolinone

• Molecular Formula: C12H14BrNO2
• Molecular Weight: 284.15 g/mol
• IUPAC Name: 6-(3-bromopropoxy)-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C12H14BrNO2/c13-6-1-7-16-10-3-4-11-9(8-10)2-5-12(15)14-11/h3-4,8H,1-2,5-7H2,(H,14,15)
• InChI Key: QGUBSLIHNLPAAL-UHFFFAOYSA-N
• SMILES: C1CC(=O)NC2=C1C=C(C=C2)OCCCBr

Description

6-(3-Bromopropyloxy)-1,2,3,4-tetrahydro-2-quinolinone is a useful research compound. Its molecular formula is C12H14BrNO2 and its molecular weight is 284.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 12.6 g (0.076 mol) of 6-hydroxy-1,2,3,4-tetrahydro-2-quinolinone, 15.8 g (0.115 mol) of potassium carbonate (anhydrous and powdered), 46.5 g (0.23 mol) of 1,3-dibromopropane and 40 ml of N,N-dimethylformamide is stirred at room temperature for 20 hours. 200 ml of water and 100 ml of petroleum ether are added and, after stirring for 1 hour, the precipitate which has formed is filtered off with suction, washed with petroleum ether and dried.